3-Azido-1-(4-ethylbenzyl)azetidine
Overview
Description
3-Azido-1-(4-ethylbenzyl)azetidine is a chemical compound that has gained significant attention in scientific research due to its unique properties and potential applications. It is a type of azetidine, which is one of the most important four-membered heterocycles used in organic synthesis and medicinal chemistry .
Synthesis Analysis
The synthesis of azetidines can be achieved through the aza Paternò–Büchi reaction, which is a [2 + 2] photocycloaddition reaction between an imine and an alkene component . This reaction is one of the most efficient ways to synthesize functionalized azetidines .Molecular Structure Analysis
The molecular formula of this compound is C12H16N4 and it has a molecular weight of 216.28 g/mol.Chemical Reactions Analysis
The reactivity of azetidines is driven by a considerable ring strain, which makes them excellent candidates for ring-opening and expansion reactions . The strength of the nitro group in this compound decreases faster than that of the azide group .Physical And Chemical Properties Analysis
This compound has a low melting temperature at 78 °C . The final mass loss of this compound under atmospheric pressure is 88.2% .Scientific Research Applications
Melt-Cast Explosive
Azetidines, due to their energetic nature, can be used as melt-cast explosives. They have low melting points which make them suitable for this application. For example, 3-azido-1,3-dinitroazetidine (ADNAZ) has a low melting temperature at 78 °C, making it a promising candidate .
Energetic Plasticizer
The low melting point also allows azetidines to act as energetic plasticizers in various formulations, enhancing the properties of other materials without compromising their energetic characteristics .
Synthesis of Functionalized Azetidines
The aza Paternò–Büchi reaction is a method used to synthesize functionalized azetidines. This reaction involves a [2 + 2] photocycloaddition between an imine and an alkene component .
Heterocycles Synthesis
Azides are known to be useful in synthesizing various heterocycles, which are ring structures containing at least two different elements as members of its ring(s). These heterocycles have applications in pharmaceuticals and agrochemicals .
Future Directions
properties
IUPAC Name |
3-azido-1-[(4-ethylphenyl)methyl]azetidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N4/c1-2-10-3-5-11(6-4-10)7-16-8-12(9-16)14-15-13/h3-6,12H,2,7-9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HZTHAEGQAPKRMV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)CN2CC(C2)N=[N+]=[N-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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